Cas no 1432679-89-4 ((1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE)

(1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE is a chiral amine derivative with a fluorine-substituted aromatic ring, offering utility in pharmaceutical and fine chemical synthesis. Its stereospecific (R)-configuration ensures precise enantioselectivity, making it valuable for asymmetric synthesis and drug development. The fluorine and methyl substituents enhance its reactivity and potential as a building block for bioactive molecules. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly relevant in the design of CNS-targeting agents and enzyme inhibitors due to its structural features. High purity and well-defined stereochemistry make it suitable for research and industrial applications requiring rigorous control over molecular properties.
(1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE structure
1432679-89-4 structure
Product Name:(1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE
CAS No:1432679-89-4
MF:C10H15ClFN
MW:203.684205293655
CID:4599545
PubChem ID:53484784
Update Time:2025-05-19

(1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE
    • (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine hydrochloride
    • Inchi: 1S/C10H14FN.ClH/c1-3-10(12)8-5-4-7(2)9(11)6-8;/h4-6,10H,3,12H2,1-2H3;1H/t10-;/m1./s1
    • InChI Key: CWKFVOFWZXWRDE-HNCPQSOCSA-N
    • SMILES: N[C@@H](C1=CC=C(C)C(F)=C1)CC.[H]Cl

(1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1432679-89-4 95%
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TRC
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Additional information on (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE

Comprehensive Guide to (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE (CAS No. 1432679-89-4)

(1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE (CAS No. 1432679-89-4) is a specialized chiral amine compound widely used in pharmaceutical research and fine chemical synthesis. This compound features a unique fluorinated aromatic ring and a propylamine hydrochloride moiety, making it valuable for drug discovery and material science applications. Researchers and industry professionals frequently search for this compound due to its role in developing targeted therapeutics and high-performance materials.

The chiral purity of (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE is critical for its applications in asymmetric synthesis and enantioselective catalysis. With the growing demand for chiral building blocks in drug development, this compound has gained significant attention. Its fluorine-substituted aromatic system enhances metabolic stability and binding affinity, making it a preferred choice for medicinal chemists working on CNS-targeted drugs and enzyme inhibitors.

One of the most searched questions regarding 1432679-89-4 is its solubility and stability profile. This compound exhibits good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), facilitating its use in various reaction conditions. Stability studies indicate that it remains intact under standard laboratory storage conditions, though protection from moisture is recommended for long-term preservation.

In pharmaceutical applications, (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE serves as a key intermediate for synthesizing bioactive molecules. Recent studies highlight its utility in developing neuroprotective agents and GPCR modulators, aligning with the increasing focus on neurodegenerative diseases and precision medicine. The compound’s structural versatility allows for modifications that enhance drug-like properties, addressing challenges in bioavailability and target selectivity.

Market trends indicate rising demand for fluorinated chiral amines, driven by advancements in PET imaging and radiopharmaceuticals. The unique properties of 1432679-89-4 make it suitable for labeling studies and tracer development, contributing to its prominence in preclinical research. Additionally, its compatibility with continuous flow chemistry techniques positions it as a valuable asset for industrial-scale synthesis.

For researchers exploring structure-activity relationships (SAR), (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE offers a robust platform for derivatization. Its electron-withdrawing fluorine and sterically defined chiral center enable precise tuning of molecular interactions, a feature highly sought after in fragment-based drug design. Recent publications have leveraged this compound to develop novel kinase inhibitors and allosteric modulators.

Quality control and analytical characterization of 1432679-89-4 are essential for ensuring reproducibility in research. Standard techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and enantiomeric excess. Suppliers often provide detailed certificates of analysis (CoA), addressing another common query among purchasers regarding batch-to-batch consistency.

Environmental and safety considerations for handling (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE align with general laboratory best practices. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during use. Disposal should follow institutional guidelines for organic salts to minimize environmental impact.

The synthesis of 1432679-89-4 typically involves asymmetric hydrogenation or enzymatic resolution techniques, reflecting broader industry shifts toward sustainable and efficient chiral synthesis methods. Innovations in biocatalysis and transition metal catalysis have further optimized its production, reducing costs and waste generation.

In conclusion, (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE HYDROCHLORIDE (CAS No. 1432679-89-4) represents a versatile and high-value compound in modern chemical research. Its applications span drug discovery, material science, and diagnostic imaging, driven by its unique structural features and compatibility with cutting-edge synthetic methodologies. As the demand for chiral fluorinated compounds grows, this molecule is poised to remain a focal point in both academic and industrial settings.

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